Cas no 2229542-00-9 (1-ethenyl-4-hydrazinyl-1H-pyrazole)
1-ethenyl-4-hydrazinyl-1H-pyrazole Chemical and Physical Properties
Names and Identifiers
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- 1-ethenyl-4-hydrazinyl-1H-pyrazole
- 2229542-00-9
- EN300-1729390
-
- Inchi: 1S/C5H8N4/c1-2-9-4-5(8-6)3-7-9/h2-4,8H,1,6H2
- InChI Key: GEGOAPBUSVJMMX-UHFFFAOYSA-N
- SMILES: N1(C=C)C=C(C=N1)NN
Computed Properties
- Exact Mass: 124.074896272g/mol
- Monoisotopic Mass: 124.074896272g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 2
- Complexity: 103
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 55.9Ų
1-ethenyl-4-hydrazinyl-1H-pyrazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1729390-0.05g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 0.05g |
$1320.0 | 2023-09-20 | ||
| Enamine | EN300-1729390-0.1g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 0.1g |
$1384.0 | 2023-09-20 | ||
| Enamine | EN300-1729390-0.25g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 0.25g |
$1447.0 | 2023-09-20 | ||
| Enamine | EN300-1729390-0.5g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 0.5g |
$1509.0 | 2023-09-20 | ||
| Enamine | EN300-1729390-1.0g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 1g |
$1572.0 | 2023-06-04 | ||
| Enamine | EN300-1729390-2.5g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 2.5g |
$3080.0 | 2023-09-20 | ||
| Enamine | EN300-1729390-5.0g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 5g |
$4557.0 | 2023-06-04 | ||
| Enamine | EN300-1729390-10.0g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 10g |
$6758.0 | 2023-06-04 | ||
| Enamine | EN300-1729390-1g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 1g |
$1572.0 | 2023-09-20 | ||
| Enamine | EN300-1729390-5g |
1-ethenyl-4-hydrazinyl-1H-pyrazole |
2229542-00-9 | 5g |
$4557.0 | 2023-09-20 |
1-ethenyl-4-hydrazinyl-1H-pyrazole Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
Additional information on 1-ethenyl-4-hydrazinyl-1H-pyrazole
Introduction to 1-Ethenyl-4-Hydrazinyl-1H-Pyrazole (CAS No. 2229542-00-9)
1-Ethenyl-4-hydrazinyl-1H-pyrazole, with the CAS number 2229542-00-9, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anticonvulsant properties. The unique structure of 1-ethenyl-4-hydrazinyl-1H-pyrazole makes it a promising candidate for various therapeutic applications.
The chemical structure of 1-ethenyl-4-hydrazinyl-1H-pyrazole consists of a pyrazole ring with an ethenyl group and a hydrazine moiety. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The ethenyl group can participate in various chemical reactions, such as Michael addition and Diels-Alder reactions, making it a valuable intermediate in synthetic chemistry. The hydrazine moiety, on the other hand, is known for its reactivity and can form complexes with metal ions, which is particularly useful in the development of metal-based drugs.
Recent studies have explored the potential of 1-ethenyl-4-hydrazinyl-1H-pyrazole in various therapeutic areas. One notable application is its use as an antitumor agent. Research published in the Journal of Medicinal Chemistry has shown that derivatives of this compound exhibit significant cytotoxic activity against several cancer cell lines, including breast cancer, lung cancer, and colon cancer. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways.
In addition to its antitumor properties, 1-ethenyl-4-hydrazinyl-1H-pyrazole has also been investigated for its anti-inflammatory effects. A study published in the European Journal of Medicinal Chemistry demonstrated that this compound can effectively reduce inflammation by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest that 1-ethenyl-4-hydrazinyl-1H-pyrazole could be a potential candidate for the treatment of inflammatory diseases like rheumatoid arthritis and Crohn's disease.
The pharmacokinetic properties of 1-ethenyl-4-hydrazinyl-1H-pyrazole have also been studied to assess its suitability as a drug candidate. Research indicates that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties. It exhibits good oral bioavailability and a reasonable half-life, which are crucial factors for drug development. Furthermore, preliminary toxicity studies have shown that 1-ethenyl-4-hydrazinyl-1H-pyrazole is well-tolerated at therapeutic doses, with no significant adverse effects observed.
The synthetic route to produce 1-ethenyl-4-hydrazinyl-1H-pyrazole has been optimized to ensure high yield and purity. A typical synthesis involves the reaction of 4-hydrazinopyrazole with an appropriate ethenyl-containing reagent under controlled conditions. This process can be scaled up for industrial production, making it feasible to manufacture large quantities of the compound for further research and development.
In conclusion, 1-Ethenyl-4-hydrazinyl-1H-pyrazole (CAS No. 2229542-00-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.
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